Cas no 2248360-38-3 (Tert-butyl 2-amino-6-fluoro-3-methylbenzoate)

• Product Name: Tert-butyl 2-amino-6-fluoro-3-methylbenzoate
• CAS No: 2248360-38-3
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 6038811
• PubChem ID: 137940915
• Update Time: 2025-06-12

Tert-butyl 2-amino-6-fluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2248360-38-3
• EN300-6508381
• Tert-butyl 2-amino-6-fluoro-3-methylbenzoate

• Inchi： 1S/C12H16FNO2/c1-7-5-6-8(13)9(10(7)14)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3
• InChI Key： NUUWQNMREFEMGH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C(=C1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-6-fluoro-3-methylbenzoate

Tert-butyl 2-amino-6-fluoro-3-methylbenzoate (CAS No. 2248360-38-3): A Comprehensive Overview in Modern Chemical Research

Tert-butyl 2-amino-6-fluoro-3-methylbenzoate, identified by its CAS number 2248360-38-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both fluorine and amino substituents in its benzene ring framework imparts distinct chemical properties that make it a valuable candidate for various scientific investigations.

The compound's structure, featuring a tert-butyl group at the 3-position of the benzene ring, a fluoro substituent at the 6-position, and an amino group at the 2-position, contributes to its versatility. These functional groups not only influence its reactivity but also open up possibilities for its use in synthesizing more complex molecules. The tert-butyl group, in particular, is known for its steric hindrance properties, which can be leveraged to control reaction pathways and selectivity in synthetic processes.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability and bioavailability. The incorporation of a fluoro atom into drug molecules often improves their pharmacokinetic properties, making them more effective and longer-lasting in the body. Tert-butyl 2-amino-6-fluoro-3-methylbenzoate aligns with this trend, offering a scaffold that can be modified to develop novel therapeutic agents.

The amino group in Tert-butyl 2-amino-6-fluoro-3-methylbenzoate provides another layer of functionality that is highly valuable in medicinal chemistry. Amino groups can participate in hydrogen bonding, forming crucial interactions with biological targets such as enzymes and receptors. This property makes them essential for designing molecules that can bind tightly to their intended targets, enhancing drug efficacy. Additionally, amino groups can be further functionalized through various chemical reactions, allowing for the creation of a diverse array of derivatives with tailored properties.

Recent studies have highlighted the importance of fluorinated amino acids in the development of new antibiotics and antiviral drugs. The combination of a fluorine atom and an amino group in Tert-butyl 2-amino-6-fluoro-3-methylbenzoate suggests potential applications in this area. Researchers have been exploring how these structural elements contribute to the molecule's ability to interact with biological systems, particularly in terms of inhibiting pathogenic enzymes or receptors.

The synthesis of Tert-butyl 2-amino-6-fluoro-3-methylbenzoate involves multiple steps that require careful optimization to achieve high yields and purity. The introduction of the fluoro substituent is particularly challenging due to its sensitivity to various reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to facilitate this process. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

In addition to its pharmaceutical applications, Tert-butyl 2-amino-6-fluoro-3-methylbenzoate has shown promise in materials science. The unique electronic properties imparted by the fluoro and amino groups make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers are investigating how these structural features influence charge transport properties, which are critical for the performance of devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The role of computational chemistry in understanding the behavior of Tert-butyl 2-amino-6-fluoro-3-methylbenzoate cannot be overstated. Molecular modeling techniques have enabled scientists to predict how this compound will interact with biological targets at an atomic level. This information is invaluable for designing experiments and optimizing drug candidates before they enter clinical trials. By leveraging computational methods, researchers can accelerate the drug discovery process and reduce costs associated with traditional trial-and-error approaches.

The future prospects for Tert-butyl 2-amino-6-fluoro-3-methylbenzoate are bright, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of molecular interactions continues to grow, so too will the potential uses for this versatile compound. Whether it is used to develop life-saving drugs or innovative materials, Tert-butyl 2-amino-6-fluoro-3-methylbenzoate is poised to make significant contributions to science and technology.